Cas no 2679817-83-3 (benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate)

• Product Name: benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate
• CAS No: 2679817-83-3
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 5618894
• PubChem ID: 165920810
• Update Time: 2025-10-05

benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}-N-methylcarbamate
• EN300-28297698
• 2679817-83-3
• benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate

• Inchi： 1S/C18H21FN4O2/c1-22(18(24)25-12-14-5-3-2-4-6-14)11-16-9-15(19)10-23(16)17-7-8-20-13-21-17/h2-8,13,15-16H,9-12H2,1H3/t15-,16-/m0/s1
• InChI Key： SCFWTWKDUJURGR-HOTGVXAUSA-N
• SMILES： F[C@@H]1CN(C2C=CN=CN=2)[C@H](CN(C(=O)OCC2C=CC=CC=2)C)C1

Computed Properties

• Exact Mass: 344.16485409g/mol
• Monoisotopic Mass: 344.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate

Benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679817-83-3, known as benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and recent advancements in its research.

Structural Analysis

The molecular structure of benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate is intricate and consists of several key functional groups. The core of the molecule is a pyrrolidine ring, which is a five-membered cyclic amine. This ring is substituted at the 2-position with a fluoro group and at the 1-position with a pyrimidine moiety. The pyrimidine ring is further substituted at the 4-position, contributing to the compound's unique electronic properties. Additionally, the molecule features a benzyl group attached via a carbamate linkage to an N-methyl group. This combination of functional groups imparts the compound with versatile reactivity and biological activity.

Synthesis and Chemical Properties

The synthesis of benzyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yli)pyrrolidin--yldermethylen}--N-methylcarbamate involves a multi-step process that typically includes nucleophilic substitution, cyclization, and carbamate formation. Recent studies have focused on optimizing the synthetic pathway to enhance yield and stereochemical control. The stereochemistry at the 2S and 4S positions of the pyrrolidine ring is critical for the compound's biological activity, as it influences molecular recognition and binding affinity.

Pharmacological Activity

Benzyl N-{(2S,4S)-4-fluoro--yldermethylen}--N-methylcarbamate has demonstrated promising pharmacological properties in preclinical studies. It exhibits potent inhibitory activity against certain enzymes involved in disease pathways, making it a potential candidate for therapeutic intervention in conditions such as cancer and neurodegenerative disorders. Recent research has highlighted its ability to modulate key signaling pathways without significant off-target effects, which is a critical factor in drug development.

Applications in Drug Discovery

The compound's unique structure and biological activity position it as a valuable tool in drug discovery efforts. Its ability to interact with specific molecular targets makes it an attractive candidate for developing novel therapeutics. Researchers are actively exploring its potential in treating diseases characterized by abnormal protein kinase activity or dysregulated cellular signaling.

Future Directions

As research on benzyl N-{(2S,4S)-fluoro--yldermethylen}--N-methylcarbamate continues to advance, there is growing interest in understanding its mechanism of action at the molecular level. Future studies are expected to focus on improving its bioavailability and reducing potential side effects through structural modifications. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from preclinical testing to clinical trials.

In conclusion, CAS No. 2679817--S-3 represents a significant advancement in chemical synthesis and pharmacology. Its complex structure and diverse functional groups make it a compelling subject for further research and development in the field of medicinal chemistry.